(Z)-3-((3-butoxyphenyl)amino)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (Z)-3-(3-butoxyanilino)-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C22H20FN3OS/c1-2-3-11-27-20-6-4-5-19(12-20)25-14-17(13-24)22-26-21(15-28-22)16-7-9-18(23)10-8-16/h4-10,12,14-15,25H,2-3,11H2,1H3/b17-14-
• InChI Key: SEGSELAOJHRTKC-VKAVYKQESA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)NC=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)F
• Isomeric SMILES: CCCCOC1=CC=CC(=C1)N/C=C(/C#N)\C2=NC(=CS2)C3=CC=C(C=C3)F
• Molecular Formula: C22H20FN3OS
• Molecular Weight: 393.5 g/mol

Description

(Z)-3-((3-butoxyphenyl)amino)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of acrylonitrile derivatives, which have been extensively studied for their diverse biological activities.

Mechanism of Action

The mechanism of action of (Z)-3-((3-butoxyphenyl)amino)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes involved in tumor growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that (Z)-3-((3-butoxyphenyl)amino)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the pathogenesis of several inflammatory diseases. Furthermore, it has been suggested that it may have antiviral activity against certain viruses, although further studies are needed to confirm this.

Advantages and Limitations for Lab Experiments

One of the advantages of (Z)-3-((3-butoxyphenyl)amino)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile is its high potency and selectivity towards certain biological targets. However, one of the limitations is its low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on (Z)-3-((3-butoxyphenyl)amino)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile. One area of interest is its potential use as a therapeutic agent for cancer and inflammatory diseases. Further studies are needed to elucidate its mechanism of action and to optimize its potency and selectivity. Another area of interest is its potential use as a fluorescent probe for the detection of biological molecules. Further studies are needed to explore its sensitivity and specificity for different targets. Finally, there is a need for more studies to investigate its potential antiviral activity against different viruses.

Synthesis Methods

The synthesis of (Z)-3-((3-butoxyphenyl)amino)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile involves the reaction of 3-butoxyaniline and 4-(4-fluorophenyl)thiazol-2-amine with acrylonitrile in the presence of a catalyst. The reaction proceeds under mild reaction conditions and yields a high purity product.

Scientific Research Applications

(Z)-3-((3-butoxyphenyl)amino)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile has been extensively studied for its potential therapeutic applications. It has been shown to possess antitumor, anti-inflammatory, and antiviral activities. In addition, it has been explored for its potential use as a fluorescent probe for the detection of biological molecules.